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Compound of Interest

Compound Name: CGP-74514 dihydrochloride

Cat. No.: B1150263

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of CGP-74514 dihydrochloride, a potent and selective inhibitor of cyclin-

dependent kinase 1 (CDK1).

Chemical and Physical Properties

CGP-74514 dihydrochloride is a valuable tool for studying the cell cycle and has potential
applications in cancer research. Accurate preparation of stock solutions is critical for

reproducible experimental results.

Property Value Reference
Molecular Weight 458.82 g/mol [1]
Chemical Formula C19H24CIN7-2HCI [1]

Purity >98% [1]
Appearance Solid powder

ICso0 25 nM (for CDK1) [2131[4][5]

Solubility Data
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The solubility of CGP-74514 dihydrochloride is a key factor in determining the appropriate
solvent and maximum stock concentration.

Maximum Maximum

Solvent Concentration Concentration Reference
(mM) (mg/mL)

Water 50 22.94 [1]

DMSO 100 45.88 [1]

Experimental Protocols

Materials
e CGP-74514 dihydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO) or sterile, deionized water
 Sterile, polypropylene microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Analytical balance

Protocol for Preparing a 10 mM Stock Solution in DMSO

o Preparation: Before opening, bring the vial of CGP-74514 dihydrochloride powder to room
temperature. This prevents the condensation of moisture, which can affect the stability of the

compound.

» Weighing: Accurately weigh the desired amount of the compound using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.59
mg of CGP-74514 dihydrochloride.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.
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» Mixing: Cap the vial tightly and vortex thoroughly for at least 30 seconds to ensure complete
dissolution. Visually inspect the solution to confirm that no particulates are present. Gentle
warming in a water bath (not exceeding 37°C) may be used if necessary to aid dissolution,
but avoid excessive heat.

» Aliquoting and Storage: To minimize freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile polypropylene tubes. Store the aliquots at -20°C for
short-term storage (up to one month). For long-term storage, it is recommended to store at
-80°C.

Protocol for Preparing a 10 mM Stock Solution in Water

o Preparation: Allow the vial of CGP-74514 dihydrochloride powder to equilibrate to room
temperature.

» Weighing: Weigh the desired amount of the compound. For 1 mL of a 10 mM stock solution,
use 4.59 mg.

» Dissolution: Add the appropriate volume of sterile, deionized water to the vial.
e Mixing: Securely cap the vial and vortex until the solid is completely dissolved.

e Aliquoting and Storage: Aliquot the aqueous stock solution into sterile tubes and store at
-20°C for up to one month.

Note on Batch-Specific Molecular Weight: The molecular weight can vary slightly between
batches due to hydration. For the most accurate preparation of stock solutions, always refer to
the batch-specific molecular weight provided on the product's certificate of analysis.

Application Notes

CGP-74514 dihydrochloride is a potent inhibitor of CDK1, a key kinase that, in complex with
cyclin B, drives the transition from the G2 to the M phase of the cell cycle. Inhibition of CDK1
leads to cell cycle arrest at the G2/M checkpoint and can induce apoptosis.

Recommended Working Concentrations
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The optimal working concentration of CGP-74514 dihydrochloride will vary depending on the
cell type and experimental design. A typical starting point for cell-based assays is to perform a
dose-response experiment ranging from 10 nM to 10 uM. Based on its ICso of 25 nM, effective
concentrations in cell culture are often in the nanomolar to low micromolar range.

Use in Cell Culture

When diluting the DMSO stock solution into aqueous cell culture media, ensure that the final
concentration of DMSO is kept low (typically below 0.5%) to avoid solvent-induced toxicity. It is
recommended to add the diluted compound to the cell culture medium and mix well before
applying it to the cells.

Visualizations
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Workflow for CGP-74514 Dihydrochloride Stock Solution Preparation
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Caption: Workflow for preparing CGP-74514 dihydrochloride stock solution.
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Simplified CDK1 Signaling Pathway and Inhibition by CGP-74514
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Caption: Inhibition of the CDK1/Cyclin B complex by CGP-74514.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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